N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide

• IUPAC Name: N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H19N3O/c18-14(11-3-7-15-8-4-11)16-12-5-9-17(10-6-12)13-1-2-13/h3-4,7-8,12-13H,1-2,5-6,9-10H2,(H,16,18)
• InChI Key: FNUURWVJNXXHDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCC(CC2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide, commonly known as CPP, is a chemical compound that has been widely used in scientific research. CPP is a selective blocker of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity and memory formation.

Mechanism of Action

CPP acts as a competitive antagonist of the N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor by binding to the glycine site of the receptor. This binding prevents the binding of glycine, which is an essential co-agonist of the N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor, resulting in the inhibition of N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor-mediated calcium influx and synaptic plasticity.
Biochemical and Physiological Effects:
CPP has been shown to have a variety of biochemical and physiological effects, including the inhibition of long-term potentiation (LTP) and long-term depression (LTD), which are two forms of synaptic plasticity that underlie learning and memory. CPP also inhibits the release of neurotransmitters such as glutamate, dopamine, and acetylcholine, which are involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPP is its selectivity for the N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor, which allows for the specific investigation of N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor-mediated synaptic plasticity and memory formation. However, CPP has some limitations, including its short half-life and the potential for off-target effects at high concentrations.

Future Directions

There are many future directions for the use of CPP in scientific research. One direction is the investigation of the role of N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptors in neurological disorders such as Alzheimer's disease and Parkinson's disease, and the potential use of N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor antagonists such as CPP as therapeutic agents. Another direction is the development of more selective and potent N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor antagonists that can be used in clinical settings. Finally, the use of CPP in combination with other pharmacological tools and techniques such as optogenetics and electrophysiology can provide further insights into the mechanisms underlying synaptic plasticity and memory formation.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the reaction of 4-cyanopyridine with cyclopropylamine in the presence of a reducing agent such as lithium aluminum hydride. Another method involves the reaction of 4-pyridinecarboxylic acid with cyclopropylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide. Both methods yield CPP with high purity and yield.

Scientific Research Applications

CPP has been widely used in scientific research to study the role of N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptors in synaptic plasticity, memory formation, and various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. CPP is also used as a pharmacological tool to investigate the effects of N-(1-cyclopropylpiperidin-4-yl)pyridine-4-carboxamide receptor blockade on neuronal excitability, synaptic transmission, and plasticity.